![molecular formula C27H9Br15O3 B12561444 1,1',1''-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) CAS No. 195384-93-1](/img/structure/B12561444.png)
1,1',1''-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene)
Overview
Description
1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) is a complex organic compound with the molecular formula C27H9Br15O3. It is characterized by its high bromine content, making it a significant compound in various chemical applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) typically involves the reaction of benzene-1,3,5-triyltrimethanol with pentabromobenzene under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction parameters such as temperature, pressure, and concentration of reactants to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can lead to the formation of less brominated derivatives.
Substitution: The bromine atoms in the compound can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to achieve the desired products .
Major Products
The major products formed from these reactions depend on the type of reaction and the conditions used. For example, oxidation may yield brominated benzoic acids, while substitution reactions can produce various functionalized derivatives .
Scientific Research Applications
1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) has several scientific research applications, including:
Chemistry: Used as a precursor in the synthesis of other brominated compounds.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential use in drug development and as a diagnostic agent.
Industry: Utilized in the production of flame retardants and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) involves its interaction with specific molecular targets. The bromine atoms in the compound can form strong bonds with various substrates, leading to the formation of stable complexes. These interactions can affect the pathways and processes in which the compound is involved .
Comparison with Similar Compounds
Similar Compounds
- 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(tribromobenzene)
- 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(dibromobenzene)
Uniqueness
1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) is unique due to its high bromine content, which imparts specific chemical properties and reactivity. This makes it particularly useful in applications requiring high bromine content, such as flame retardants .
Properties
CAS No. |
195384-93-1 |
|---|---|
Molecular Formula |
C27H9Br15O3 |
Molecular Weight |
1579.9 g/mol |
IUPAC Name |
1-[[3,5-bis[(2,3,4,5,6-pentabromophenoxy)methyl]phenyl]methoxy]-2,3,4,5,6-pentabromobenzene |
InChI |
InChI=1S/C27H9Br15O3/c28-10-13(31)19(37)25(20(38)14(10)32)43-4-7-1-8(5-44-26-21(39)15(33)11(29)16(34)22(26)40)3-9(2-7)6-45-27-23(41)17(35)12(30)18(36)24(27)42/h1-3H,4-6H2 |
InChI Key |
PPRWFAXXJLCNQJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1COC2=C(C(=C(C(=C2Br)Br)Br)Br)Br)COC3=C(C(=C(C(=C3Br)Br)Br)Br)Br)COC4=C(C(=C(C(=C4Br)Br)Br)Br)Br |
Origin of Product |
United States |
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